Cas no 76542-20-6 (1-Bromo-4-isopentylthiobenzene)

• Product Name: 1-Bromo-4-isopentylthiobenzene
• CAS No: 76542-20-6
• MF: C₁₁H₁₅BrS
• MW: 259.20580124855
• CID: 537603
• PubChem ID: 12521243
• Update Time: 2025-05-21

1-Bromo-4-isopentylthiobenzene Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(isopentyl)sulfane
• 1-bromo-4-(3-methylbutylsulfanyl)benzene
• 1-Bromo-4-isopentylthiobenzene
• Benzene, 1-bromo-4-[(3-methylbutyl)thio]-
• (4-bromo-phenyl)-isopentyl sulfide
• (4-Brom-phenyl)-isopentyl-sulfid
• 4-[(3-methyl)butylthio] bromobenzene
• 4-bromophenyl-3-methylbutyl-sulfide
• Isoamyl-(4-brom-phenyl)-sulfid
• MFCD12546514
• 1-Bromo-4-[(3-methylbutyl)thio]benzene
• 1-Bromo-4-iso-pentylthiobenzene
• 76542-20-6
• BDA54220
• DTXSID00501204
• A865461
• 4-Bromophenyl 3-methylbutyl sulfide
• AKOS015835590
• 1-Bromo-4-[(3-methylbutyl)sulfanyl]benzene
• SCHEMBL8960118
• 1-Bromo-4-(3-methylbutylsulfanyl)-benzene
• CS-0212300
• XVMXDMPDHXQXJB-UHFFFAOYSA-N
• BS-22698

• MDL： MFCD12546514
• Inchi： 1S/C11H15BrS/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9H,7-8H2,1-2H3
• InChI Key： XVMXDMPDHXQXJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCC(C)C

Computed Properties

• Exact Mass: 258.00800
• Monoisotopic Mass: 258.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 4.58730

1-Bromo-4-isopentylthiobenzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Bromo-4-isopentylthiobenzene

Comprehensive Overview of 1-Bromo-4-isopentylthiobenzene (CAS No. 76542-20-6): Properties, Applications, and Industry Insights

1-Bromo-4-isopentylthiobenzene (CAS No. 76542-20-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated aromatic thioether features a isopentylthio group attached to a benzene ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₅BrS, and distinct properties have garnered attention from researchers and industrial chemists alike.

In recent years, the demand for high-purity brominated compounds like 1-Bromo-4-isopentylthiobenzene has surged due to their role in cross-coupling reactions, a hot topic in modern organic synthesis. The compound’s ability to act as a sulfur-containing building block aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional reagents. Its stability under various conditions also makes it a candidate for advanced material development, particularly in OLEDs and conductive polymers.

From an industrial perspective, CAS 76542-20-6 is often discussed in forums and publications focusing on fine chemical manufacturing. A frequently asked question in search engines is: "What are the optimal storage conditions for 1-Bromo-4-isopentylthiobenzene?" The compound should be stored in a cool, dry place away from light to prevent degradation. Another trending query revolves around its solubility profile, which includes compatibility with common organic solvents like dichloromethane, ethyl acetate, and THF.

The synthesis of 1-Bromo-4-isopentylthiobenzene typically involves the reaction of 4-bromothiophenol with isopentyl bromide under controlled conditions. This process highlights its relevance in thioetherification reactions, a key area in medicinal chemistry for designing bioactive molecules. Recent studies have explored its potential in catalysis and ligand design, further expanding its utility beyond traditional applications.

In the context of SEO optimization, terms like "buy 1-Bromo-4-isopentylthiobenzene", "CAS 76542-20-6 supplier", and "brominated thioether synthesis" are highly searched, reflecting commercial and academic interest. The compound’s safety data and handling guidelines are also critical for laboratories adhering to ISO standards. Notably, its low volatility and moderate reactivity make it a safer choice compared to other halogenated intermediates.

Looking ahead, 1-Bromo-4-isopentylthiobenzene is poised to play a pivotal role in emerging fields such as nanotechnology and bioconjugation. Its compatibility with click chemistry protocols has opened new avenues for drug delivery systems and diagnostic probes. As industries prioritize cost-effective and scalable synthetic routes, this compound’s adaptability positions it as a staple in R&D pipelines worldwide.

To summarize, CAS No. 76542-20-6 exemplifies the intersection of innovation and practical utility in organic chemistry. Whether for academic research or industrial production, its multifunctional nature ensures continued relevance in a rapidly evolving scientific landscape.